![molecular formula C9H4Br2O2 B1597292 2,2-Dibromo-1h-indene-1,3(2h)-dione CAS No. 1685-97-8](/img/structure/B1597292.png)
2,2-Dibromo-1h-indene-1,3(2h)-dione
Overview
Description
2,2-Dibromo-1h-indene-1,3(2h)-dione is a useful research compound. Its molecular formula is C9H4Br2O2 and its molecular weight is 303.93 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 106637. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Molecular Structure and Vibrational Studies 2,2-Dibromo-1H-indene-1,3(2H)-dione, a derivative of indene, has been a subject of study due to its structural and reactive properties. Prasad et al. (2010) investigated the molecular structure and vibrational properties of 2,3-dihydro-1H-indene and its derivative 1H-indene-1,3(2H)-dione using density functional theory. They found that the molecular structure of these compounds is non-planar, and 1H-indene-1,3(2H)-dione exhibited higher reactivity and polarity compared to its parent compound (Prasad et al., 2010). Pathak et al. (2012) conducted a similar study, focusing on the vibrational analysis of 2-phenyl-1H-indene-1,3(2H)-dione, and concluded that it is slightly more reactive than its parent molecule (Pathak et al., 2012).
Synthesis and Catalysis A variety of methods have been explored to synthesize derivatives of this compound. Ghahremanzadeh et al. (2011) reported an efficient procedure using ultrasound irradiation for synthesizing 2,2'-(2-oxoindoline-3,3-diyl)bis(1H-indene-1,3(2H)-dione) derivatives (Ghahremanzadeh et al., 2011). Selvaraj and Rajendran (2014) studied the kinetics of synthesizing 2,2-di(prop-2-ynyl)-1H-indene-1,3(2H)-dione using a new phase-transfer catalyst combined with ultrasonication (Selvaraj & Rajendran, 2014).
Photobehaviour and Photochromism The photobehaviour of derivatives of this compound has been an area of interest. Chen et al. (2010) synthesized and studied the photochromic properties of brominated derivatives, revealing significant changes in properties due to bromine substitution (Chen et al., 2010). Mor and Dhawan (2015) investigated the solvent-dependent photobehaviour of 2-aryl-2-bromo-1H-indene-1,3(2H)-diones, showing that the photoreaction varies significantly depending on the solvent used (Mor & Dhawan, 2015).
Crystallographic Studies Crystal structure analysis provides insights into the molecular arrangement and potential applications of these compounds. Poorheravi et al. (2007) analyzed the crystal structure of a compound closely related to this compound, highlighting the absence of intermolecular hydrogen bonds in its crystal structure (Poorheravi et al., 2007).
Properties
IUPAC Name |
2,2-dibromoindene-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4Br2O2/c10-9(11)7(12)5-3-1-2-4-6(5)8(9)13/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQRUQZYEVHBSMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C(C2=O)(Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4Br2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10295980 | |
Record name | 2,2-dibromo-1h-indene-1,3(2h)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10295980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1685-97-8 | |
Record name | 2,2-Dibromo-1H-indene-1,3(2H)-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1685-97-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2-Dibromo-1H-indene-1,3(2H)-dione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001685978 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC106637 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=106637 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,2-dibromo-1h-indene-1,3(2h)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10295980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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